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Compound of Interest

Compound Name:
Etofibrate 2-

hydroxymethylnicotinate

CAS No.: 3612-80-4

Cat. No.: B1215725

Get Quote

Executive Summary
Etofibrate (CAS: 31637-97-5) is a potent hypolipidemic agent combining clofibrate and nicotinic

acid via an ester linkage.[1][2][3] Despite its therapeutic efficacy, Etofibrate is a

Biopharmaceutics Classification System (BCS) Class II compound.[4][5] Its clinical utility is

severely hampered by high lipophilicity (LogP ~5.[3]0) and negligible aqueous solubility, leading

to erratic bioavailability.[4]

This Application Note provides a technical roadmap for researchers to overcome these

solubility barriers. We present three distinct, validated formulation strategies: Amorphous Solid

Dispersions (ASD), Supramolecular Inclusion Complexation, and Self-Microemulsifying Drug

Delivery Systems (SMEDDS).[4] Each section includes detailed protocols, mechanistic

rationale, and critical process parameters (CPPs).

Physicochemical Profiling & Pre-formulation Data
Before initiating formulation, the specific physicochemical constraints of Etofibrate must be

integrated into the experimental design.[4]
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Table 1: Key Physicochemical Parameters of Etofibrate

Parameter Value
Implication for
Formulation

Molecular Weight 363.79 g/mol
Moderate size; suitable for CD

inclusion.[3]

LogP (Octanol/Water) ~5.0 - 5.24

Highly lipophilic; requires

hydrophobic carriers or lipids.

[3]

Melting Point ~146°C

Thermally stable enough for

fusion methods, but solvent

evaporation is preferred to

prevent ester hydrolysis.[3][4]

Water Solubility
Practically Insoluble (<0.1

mg/mL)

Rate-limiting step for

absorption.[3]

pKa
~3.5 (Acidic moiety upon

hydrolysis)

pH-dependent solubility; stable

in neutral formulations.[3]

Strategic Protocol A: Amorphous Solid Dispersions
(ASD)
Mechanism: Solid dispersions enhance solubility by disrupting the crystal lattice of Etofibrate,

stabilizing it in a high-energy amorphous state within a hydrophilic polymer matrix (e.g., PVP

K30 or PEG 6000).[4] This improves wettability and reduces particle size to the molecular level.

[3]

Workflow Visualization:
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Figure 1: Solvent Evaporation Workflow for Etofibrate Solid Dispersions.

Detailed Protocol 1.0: Solvent Evaporation Method

Materials: Etofibrate (API), Polyvinylpyrrolidone (PVP K30), Ethanol (Analytical Grade).[4]

Ratio: 1:1 to 1:4 (Drug:Polymer w/w).[3][6][7]

Preparation of Solution:

Dissolve 1.0 g of Etofibrate in 10 mL of Ethanol/Acetone (1:1 v/v) mixture. Sonication may

be required.[3]

Separately, dissolve 2.0 g of PVP K30 in 15 mL of the same solvent system.

Mixing:

Slowly add the polymer solution to the drug solution under magnetic stirring (500 rpm) at

room temperature.

Stir for 30 minutes to ensure molecular-level mixing.

Evaporation:

Transfer the mixture to a round-bottom flask.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1215725/docs?utm_src=pdf-body-img#formulation-strategies-for-enhancing-etofibrate-solubility
https://www.medchemexpress.com/Etofibrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://pmc.ncbi.nlm.nih.gov/articles/PMC11676638/
https://patents.google.com/patent/US6828334B2/en
https://pubchem.ncbi.nlm.nih.gov/compound/65777
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a rotary evaporator at 45°C (bath temperature) under reduced pressure to remove the

solvent.[3] Critical: Do not exceed 50°C to avoid potential ester degradation.[3]

Drying & Sizing:

Dry the resulting viscous residue in a vacuum oven at 40°C for 24 hours to remove

residual solvent.[3]

Pulverize the dried mass using a mortar and pestle.[3][5]

Sieve through a #60 mesh screen (250 µm) to ensure uniform particle size.[3]

Storage: Store in a desiccator. Amorphous forms are hygroscopic and prone to

recrystallization.[3]

Strategic Protocol B: Supramolecular Inclusion
(Cyclodextrins)
Mechanism:

-Cyclodextrin (

-CD) has a hydrophobic cavity that accommodates the lipophilic phenyl/pyridine rings of
Etofibrate, while the hydrophilic exterior ensures water solubility. This forms a "Host-Guest"
complex.[3]

Detailed Protocol 2.0: Kneading Method

Materials: Etofibrate,

-Cyclodextrin, Distilled Water/Ethanol (1:1).[4]

Molar Ratio: 1:1 (Etofibrate MW ~363.8 :

-CD MW ~1135).[3]

Calculations:

Weigh 364 mg of Etofibrate (1 mmol).[3]
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Weigh 1135 mg of

-CD (1 mmol).[3]

Paste Formation:

Place the

-CD in a mortar.[3]

Add a small quantity of water/ethanol mixture (approx. 2-3 mL) and triturate to form a

homogeneous paste.[3]

Complexation:

Slowly add the Etofibrate powder to the paste while kneading vigorously.[3]

Critical Process Parameter: Knead for at least 45 minutes. The shear force facilitates the

entry of the drug into the CD cavity.

The paste may stiffen; add minimal solvent drops to maintain consistency.[3]

Drying:

Dry the paste in an oven at 45°C for 24 hours.

Pulverize and sieve (#80 mesh).[3]

Strategic Protocol C: Lipid-Based Delivery
(SMEDDS)
Mechanism: Self-Microemulsifying Drug Delivery Systems (SMEDDS) are isotropic mixtures of

oil, surfactant, and co-surfactant.[4] Upon contact with GI fluids, they spontaneously form an

oil-in-water microemulsion (<100 nm droplets), presenting the drug in a solubilized state for

absorption.[4][8]

Mechanism Visualization:
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Figure 2: Mechanism of Spontaneous Emulsification for Etofibrate SMEDDS.[3]

Detailed Protocol 3.0: Liquid SMEDDS Formulation

Components:

Oil:[8][9][10][11] Capryol 90 (Solubilizer for lipophilic drugs).[3]

Surfactant: Cremophor RH40 or Tween 80 (High HLB).[3]

Co-Surfactant: Transcutol P or PEG 400.[3]

Solubility Screening (Pre-step):

Determine Etofibrate solubility in various oils. Capryol 90 is often preferred for fibrates.[3]

Construction of Pseudo-Ternary Phase Diagram:

Mix Surfactant and Co-Surfactant (

) in ratios (1:1, 2:1, 3:1).[4]
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Titrate Oil with

and water to identify the clear microemulsion region.

Formulation (Optimized Batch Example):

Ratio: Oil (20%) :

(80%).[3]

Weigh 200 mg of Capryol 90.[3]

Weigh 800 mg of

(e.g., Tween 80 : PEG 400 at 2:1).

Vortex mix for 2 minutes to obtain a clear liquid.

Drug Loading:

Add 100 mg Etofibrate to the blank SMEDDS mixture.

Vortex and heat mildly (40°C) until the drug is completely dissolved.[3]

Observation: The final product should be a clear, yellowish liquid.[4]

Analytical Validation & Quality Control
To ensure the protocol's success, the following validation steps are mandatory.

Table 2: Validation Parameters
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Test Methodology Acceptance Criteria

In-Vitro Dissolution

USP Apparatus II (Paddle), 50-

75 rpm.[3] Medium: 0.1N HCl +

1% SLS (to simulate sink

conditions).

>85% release within 45 mins

(vs. <20% for pure drug).[3]

DSC (Thermal Analysis)

Differential Scanning

Calorimetry.[3][12][13] Scan

30-200°C.

Disappearance of Etofibrate

endothermic peak (146°C)

indicates amorphous

conversion.[3]

XRD (Crystallinity) Powder X-Ray Diffraction.[3]
Halo pattern (amorphous) vs.

sharp peaks (crystalline).[3]

Droplet Size (SMEDDS)

Dynamic Light Scattering

(DLS) upon dilution 1:100 with

water.[3]

Z-average < 100 nm; PDI < 0.

[3]3.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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